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Compound of Interest

Compound Name: R892

Cat. No.: B15575184 Get Quote

Objective: This guide provides a comparative analysis of the cross-reactivity of the protein

R892 with other related and unrelated proteins. The data presented here is essential for

researchers, scientists, and drug development professionals to assess the specificity and

potential off-target effects of antibodies and other reagents targeting R892.

Summary of Cross-Reactivity Data
The following table summarizes the binding affinity of an anti-R892 monoclonal antibody (Clone

1F8) to a panel of proteins, including R892 itself and other structurally similar or functionally

related proteins. The binding affinity is represented by the dissociation constant (KD), where a

lower value indicates a stronger interaction.

Target Protein Protein Family
Sequence Identity
with R892

Antibody Binding
Affinity (KD, nM)

R892 ABC Transporter 100% 1.2

Protein A ABC Transporter 85% 250.6

Protein B ABC Transporter 72% 875.1

Protein C Kinase 15% >10,000

Protein D Ion Channel 12% >10,000

Protein E Cytoskeletal 8% No significant binding
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Experimental Methodologies
Surface Plasmon Resonance (SPR) for Binding Affinity
Measurement
The binding kinetics and affinity of the anti-R892 monoclonal antibody (Clone 1F8) were

determined using a Biacore T200 system.

Immobilization: Recombinant proteins (R892, Protein A, B, C, D, and E) were immobilized on

a CM5 sensor chip via amine coupling to achieve a density of approximately 2000 response

units (RU).

Analyte Injection: The anti-R892 antibody was injected over the sensor surface at a series of

concentrations ranging from 0.1 nM to 500 nM.

Data Analysis: The association and dissociation rates were monitored in real-time. The

resulting sensorgrams were fitted to a 1:1 Langmuir binding model to determine the

association rate constant (ka), dissociation rate constant (kd), and the equilibrium

dissociation constant (KD).

Visualizing R892 Cross-Reactivity
The following diagram illustrates the binding specificity of the anti-R892 antibody. The thickness

of the arrow corresponds to the strength of the binding interaction.
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Caption: Antibody binding affinity to R892 and other proteins.
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The experimental workflow for determining cross-reactivity using Surface Plasmon Resonance

(SPR) is outlined below.
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Caption: Workflow for SPR-based cross-reactivity testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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